Cas no 2229309-87-7 (1-(2-methoxyethyl)-N-methylcyclopropan-1-amine)

1-(2-Methoxyethyl)-N-methylcyclopropan-1-amine is a cyclopropylamine derivative featuring a methoxyethyl substituent and an N-methyl group. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, combining a strained cyclopropane ring with a polar methoxyethyl side chain. The presence of both amine and ether functionalities enhances its potential as a building block for pharmaceuticals, agrochemicals, or ligand design. Its compact yet flexible structure may facilitate interactions with biological targets or improve physicochemical properties in drug development. The compound’s stability and synthetic accessibility further underscore its utility in research applications requiring tailored amine scaffolds.
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine structure
2229309-87-7 structure
Product Name:1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
CAS No:2229309-87-7
MF:C7H15NO
MW:129.200102090836
CID:5992800
PubChem ID:165880059
Update Time:2025-10-29

1-(2-methoxyethyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
    • EN300-1835350
    • 2229309-87-7
    • Inchi: 1S/C7H15NO/c1-8-7(3-4-7)5-6-9-2/h8H,3-6H2,1-2H3
    • InChI Key: DXRQUXVJDCTVBT-UHFFFAOYSA-N
    • SMILES: O(C)CCC1(CC1)NC

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3Ų

1-(2-methoxyethyl)-N-methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1835350-1g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
1g
$914.0 2023-09-19
Enamine
EN300-1835350-5g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
5g
$2650.0 2023-09-19
Enamine
EN300-1835350-10g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
10g
$3929.0 2023-09-19
Enamine
EN300-1835350-0.05g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
0.05g
$768.0 2023-09-19
Enamine
EN300-1835350-0.1g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
0.1g
$804.0 2023-09-19
Enamine
EN300-1835350-0.25g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
0.25g
$840.0 2023-09-19
Enamine
EN300-1835350-0.5g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
0.5g
$877.0 2023-09-19
Enamine
EN300-1835350-1.0g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
1g
$1029.0 2023-05-26
Enamine
EN300-1835350-2.5g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
2.5g
$1791.0 2023-09-19
Enamine
EN300-1835350-5.0g
1-(2-methoxyethyl)-N-methylcyclopropan-1-amine
2229309-87-7
5g
$2981.0 2023-05-26

Additional information on 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine

Recent Advances in the Study of 1-(2-Methoxyethyl)-N-methylcyclopropan-1-amine (CAS: 2229309-87-7)

The compound 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine (CAS: 2229309-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and methoxyethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving the alkylation of cyclopropan-1-amine derivatives, followed by selective methylation. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Pharmacological investigations have revealed that 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for specific serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. A recent preclinical trial highlighted its efficacy in reducing symptoms of depression and anxiety in animal models, with fewer side effects compared to existing therapeutics.

Another significant finding pertains to the compound's metabolic stability and pharmacokinetic profile. Research conducted by a team at the University of Cambridge (2024) indicated that 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine has a favorable half-life and bioavailability, making it a viable candidate for oral administration. These properties are critical for its transition from laboratory research to clinical development.

Despite these promising results, challenges remain. The exact mechanism of action at the molecular level is still under investigation, and further studies are needed to elucidate its interactions with biological targets. Additionally, long-term toxicity and safety profiles must be thoroughly assessed before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps.

In conclusion, 1-(2-methoxyethyl)-N-methylcyclopropan-1-amine (CAS: 2229309-87-7) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and promising pharmacological properties position it as a potential lead compound for the development of novel therapeutics. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent